4-(3-ethoxy-4-hydroxybenzylidene)-3-phenyl-5(4H)-isoxazolone

• IUPAC Name: (4E)-4-[(3-ethoxy-4-hydroxyphenyl)methylidene]-3-phenyl-1,2-oxazol-5-one
• InChI: InChI=1S/C18H15NO4/c1-2-22-16-11-12(8-9-15(16)20)10-14-17(19-23-18(14)21)13-6-4-3-5-7-13/h3-11,20H,2H2,1H3/b14-10+
• InChI Key: IPKGNGXHPLMXAO-GXDHUFHOSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=NOC2=O)C3=CC=CC=C3)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=NOC2=O)C3=CC=CC=C3)O
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol

Description

4-(3-ethoxy-4-hydroxybenzylidene)-3-phenyl-5(4H)-isoxazolone is a useful research compound. Its molecular formula is C18H15NO4 and its molecular weight is 309.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 309.10010796 g/mol and the complexity rating of the compound is 493. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystallographic and Theoretical Studies

A study by Brancatelli et al. (2011) examined the crystallographic and theoretical aspects of arylidene-isoxazolone compounds, focusing on their configurations and electronic structures. The research provided insights into the different configurations adopted by these molecules in the solid state, alongside density functional theory (DFT) analyses to understand their molecular geometries and electronic properties. Such studies are crucial for developing new materials with desired electronic and structural characteristics (Brancatelli et al., 2011).

Nonlinear Optical Materials

Zhang et al. (2015) highlighted the potential of isoxazolone-based crystals, including derivatives similar to 4-(3-ethoxy-4-hydroxybenzylidene)-3-phenyl-5(4H)-isoxazolone, in nonlinear optical applications. The study demonstrated that these compounds could generate a significant second harmonic generation effect, making them promising candidates for NLO materials (Zhang et al., 2015).

Organic Synthesis and Applications

Research has also explored the synthesis and applications of isoxazolone derivatives in various chemical transformations and biological activities. A green synthesis approach for isoxazol-5(4H)-one derivatives in water was reported by Pourmousavi et al. (2018), emphasizing the environmentally friendly methods for preparing these compounds. Such methodologies contribute to sustainable chemistry practices while expanding the utility of isoxazolone derivatives in pharmaceutical and agrochemical applications (Pourmousavi et al., 2018).

Future Directions

As for future directions, more research is needed to fully understand the properties and potential applications of “4-(3-ethoxy-4-hydroxybenzylidene)-3-phenyl-5(4H)-isoxazolone”. It would be interesting to see more studies on its synthesis, mechanism of action, and potential uses.